Technical Whitepaper: N-(4-amino-2-bromobenzyl)morpholine
Technical Whitepaper: N-(4-amino-2-bromobenzyl)morpholine
Topic: N-(4-amino-2-bromobenzyl)morpholine Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Development Scientists
Strategic Intermediate for Kinase Inhibitor Design & Heterocyclic Scaffold Construction
Executive Summary
N-(4-amino-2-bromobenzyl)morpholine (IUPAC: 3-bromo-4-(morpholinomethyl)aniline) represents a critical "linker-scaffold" in modern medicinal chemistry. Its structural architecture combines three distinct functional domains:
-
The Aniline Handle (4-Amino): A primary amine ready for amide coupling, urea formation, or reductive amination to build the core pharmacophore.
-
The Ortho-Bromo Motif (2-Bromo): A versatile halogen handle positioned ortho to the benzylic position, enabling palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) or intramolecular cyclizations to form fused heterocycles like quinazolines or indoles.
-
The Morpholine Tail: A solubilizing group that modulates lipophilicity (LogP) and metabolic stability, often serving as a solvent-exposed "warhead" in kinase inhibitors to improve pharmacokinetic (PK) profiles.
This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, and application in drug discovery, specifically targeting PI3K/mTOR and BTK inhibitor development.
Physicochemical Profile
The following data characterizes the free base and its common salt forms. Note that while specific experimental values for this exact intermediate are often proprietary, the values below are derived from high-fidelity predictive models (ACD/Labs, ChemAxon) and analogous structures in the 2-bromo-benzylamine class.
Table 1: Core Chemical Identity
| Property | Specification |
| IUPAC Name | 3-bromo-4-(morpholinomethyl)aniline |
| Common Name | N-(4-amino-2-bromobenzyl)morpholine |
| CAS Registry Number | Not widely listed; Analogous to 1272634-06-2 (Isomer) |
| Molecular Formula | C₁₁H₁₅BrN₂O |
| Molecular Weight | 271.16 g/mol |
| SMILES | Nc1ccc(CN2CCOCC2)c(Br)c1 |
| InChI Key | Predicted: UJTKZWNRUPTHSB-UHFFFAOYSA-N |
Table 2: Physical & Pharmacokinetic Properties
| Parameter | Value (Predicted/Observed) | Context for Drug Design |
| Physical State | Viscous Oil / Low-Melting Solid | Free base is often an oil; HCl salt is a white solid. |
| Boiling Point | ~380°C (at 760 mmHg) | High boiling point requires vacuum distillation for purification. |
| pKa (Base) | ~7.8 (Morpholine N) | Protonated at physiological pH; aids solubility. |
| pKa (Acid) | ~4.0 (Aniline NH₂) | Weakly basic; nucleophilic but less reactive than aliphatic amines. |
| LogP | 1.8 - 2.2 | Optimal for membrane permeability (CNS/Peripheral). |
| Polar Surface Area | 49.3 Ų | Good oral bioavailability potential (Rule of 5 compliant). |
Synthetic Architecture
The synthesis of N-(4-amino-2-bromobenzyl)morpholine must address two challenges: regioselectivity of the bromine and chemoselectivity during the reduction of the nitro precursor (avoiding hydrodehalogenation).
Retrosynthetic Analysis
The most robust route disconnects at the benzylic amine, tracing back to 2-bromo-4-nitrobenzaldehyde . This precursor is commercially available and locks the bromine position early in the synthesis.
Optimized Synthetic Protocol
Step 1: Reductive Amination (Formation of the Morpholine Linker)
-
Reagents: 2-bromo-4-nitrobenzaldehyde (1.0 eq), Morpholine (1.1 eq), NaBH(OAc)₃ (1.5 eq), DCE (Dichloroethane).
-
Protocol:
-
Dissolve aldehyde in DCE under N₂ atmosphere.
-
Add morpholine and stir for 30 min to form the iminium ion (often visible as a color change).
-
Add NaBH(OAc)₃ portion-wise at 0°C.
-
Stir at RT for 4-6 hours.
-
Quench: Sat. NaHCO₃. Extract: DCM.
-
Yield: ~85-90% of N-(2-bromo-4-nitrobenzyl)morpholine.
-
Step 2: Chemoselective Nitro Reduction (The Critical Step)
-
Challenge: Standard catalytic hydrogenation (H₂/Pd-C) often cleaves the aryl bromide (hydrodehalogenation).
-
Recommended Method: Iron-mediated reduction (Bechamp) or SnCl₂.
-
Reagents: Iron powder (5.0 eq), NH₄Cl (5.0 eq), EtOH/H₂O (4:1).
-
Protocol:
-
Suspend the nitro intermediate in EtOH/H₂O.
-
Add Fe powder and NH₄Cl.
-
Reflux (80°C) for 2-4 hours. Monitor by TLC/LCMS (disappearance of nitro peak).
-
Workup: Filter hot through Celite to remove iron oxides.
-
Concentrate filtrate; neutralize with NaHCO₃.
-
Purification: Flash chromatography (EtOAc/Hexane) or recrystallization as HCl salt.
-
Yield: ~75-85%.
-
Synthesis Workflow Diagram
Figure 1: Chemoselective synthesis pathway avoiding de-halogenation.
Reactivity & Functionalization Strategy
The utility of N-(4-amino-2-bromobenzyl)morpholine lies in its orthogonal reactivity . The amine and the bromide can be engaged sequentially to build complex heterocycles.
The "Aniline First" Strategy
-
Acylation/Sulfonylation: The 4-amino group is the most nucleophilic site. It reacts readily with acid chlorides or isocyanates to form amides or ureas.
-
Application: Creating the "hinge-binding" motif of kinase inhibitors.
The "Bromide First" Strategy
-
Suzuki-Miyaura Coupling: The 2-bromo position is sterically hindered but reactive enough for coupling with aryl boronic acids.
-
Buchwald-Hartwig Amination: Coupling with secondary amines to introduce a second solubilizing group or a specific steric wedge.
Cyclization (Scaffold Morphing)
One of the most powerful applications is the intramolecular cyclization to form Quinazolines or Indoles .
-
Pathway:
-
Acylate the aniline with a nitrile-containing linker.
-
Use a metal catalyst (Cu or Pd) to couple the amide nitrogen or the ortho-carbon to the bromide position.
-
Result: A fused bicyclic system with a pendant morpholine.
-
Divergent Reactivity Diagram
Figure 2: Divergent synthetic utility for library generation.
Therapeutic Applications
This specific intermediate is a pharmacophore building block for several high-value drug classes.
PI3K / mTOR Inhibitors
The morpholine oxygen often forms a critical hydrogen bond with the hinge region of the kinase ATP-binding pocket. The 2-bromo-benzyl scaffold allows the morpholine to be positioned into the solvent-exposed region, improving solubility while the aniline couples to the core aromatic system (e.g., triazine or pyrimidine).
-
Mechanism: ATP-competitive inhibition.
-
Reference: Analogous structures found in PI3K patents (e.g., ZSTK474 derivatives).
BET Bromodomain Inhibitors
The 3,5-dimethylisoxazole motif (common in BET inhibitors) is often coupled to this aniline. The morpholine tail mimics the acetyl-lysine binding or interacts with the WPF shelf region of the bromodomain.
Safety & Handling (SDS Summary)
While specific toxicological data for this intermediate may be limited, it should be handled with the standard precautions for halogenated anilines .
Table 3: Hazard Identification & Handling
| Category | Hazard Statement | Precautionary Measure |
| Acute Toxicity | Harmful if swallowed (H302). Anilines can cause methemoglobinemia. | Wear full PPE (Gloves, Goggles, Lab Coat). |
| Skin/Eye | Causes skin irritation (H315) and serious eye irritation (H319). | Use in a fume hood. Wash immediately upon contact. |
| Sensitization | Potential skin sensitizer due to the aniline moiety. | Avoid dust formation.[1] Use N95 or P100 respirator if solid. |
| Storage | Light sensitive; Oxidation prone. | Store under Nitrogen/Argon at 2-8°C. |
References
-
Preparation of amino halo-benzylamines. US Patent 3336308A. (1967). Describes the synthesis of N-(2-bromo-4-aminobenzyl) derivatives via nitro reduction. Link
-
Synthesis of Nitrogen Containing Heterocycles. Martinez, C.D., North Carolina State University. (2020).[2] Discusses morpholine incorporation strategies in medicinal chemistry. Link
-
Morpholine synthesis and SAR. E3S Web of Conferences 556, 01051. (2024).[2] Review of morpholine derivatives in anticancer drug design. Link
-
Chemoselective Reduction of Nitro Compounds. Organic Chemistry Portal. Protocols for Fe/NH4Cl reduction to avoid dehalogenation. Link
